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Compound of Interest

5-Amino-2,4,6-triiodoisophthalic
Compound Name: ]
acid

Cat. No.: B119083

In-depth Technical Guide: 5-Amino-2,4,6-
triiodoisophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 5-Amino-2,4,6-triiodoisophthalic acid, a
compound of significant interest in medical imaging and pharmaceutical research.

Core Molecular and Physical Data

5-Amino-2,4,6-triiodoisophthalic acid is a synthetic organic compound characterized by a
benzene ring substituted with three iodine atoms, an amino group, and two carboxylic acid
groups.[1] Its high iodine content makes it a valuable component in various applications,
particularly as a precursor to non-ionic X-ray contrast agents.[2][3]

The fundamental properties of this compound are summarized in the table below for clear
reference and comparison.
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Property Value Source
Molecular Formula CsHalsNOa [1112]
Molecular Weight 558.84 g/mol [2]
Appearance Slightly yellowish brown or 2]
white powder

Melting Point 265 - 270 °C [21[3114]
CAS Number 35453-19-1 [1][2]
Purity =>99% (HPLC) [2]

Experimental Protocols: Synthesis

A common method for the synthesis of 5-Amino-2,4,6-triiodoisophthalic acid involves the

iodination of 5-aminoisophthalic acid.[3]

Materials:

5-aminoisophthalic acid (1)

Water

96% Sulfuric acid

Solid iodine

18.65% (w/v) aqueous iodic acid solution

Procedure:

e In a 250 mL three-necked round-bottomed flask equipped with a thermometer, condenser,

and magnetic stirrer, dissolve 5-aminoisophthalic acid (3.86 g, 27.6 mmol) in water (129.42

9).[3]

¢ Adjust the pH of the solution to 1 with 96% sulfuric acid (2 mL, 35.3 mmol).[3]
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e Add solid iodine (8.42 g, 33.2 mmol) to the mixture.[3]
e Heat the mixture to 72 °C in an oil bath.[3]

e Slowly add an 18.65% (w/v) agueous iodic acid solution (20 mL, 21.2 mmol) via a syringe
pump over 5.2 hours (addition rate of 3.8 mL/h).[3]

o Continue the reaction at 72 °C for an additional hour.[3]
o Cool the reaction mixture to room temperature and filter the resulting solid.[3]

e Wash the solid with water and dry to obtain 5-amino-2,4,6-triiodoisophthalic acid as a pale
pink solid.[3]

e The product can be analyzed by HPLC to confirm its purity.[3]

Chemical Reactions and Applications

The presence of amino and carboxylic acid functional groups allows for a variety of chemical
reactions, including:

o Nucleophilic Substitution: The amino group can act as a nucleophile.[1]
« Esterification: The carboxylic acid groups can react with alcohols to form esters.[1]

These reactive sites make it a versatile intermediate for the synthesis of more complex
molecules, particularly non-ionic iodinated X-ray contrast agents.[3] It also finds use in the
synthesis of specialized polymers and as a research tool in biochemical assays.[2]

Logical Relationship: Synthesis Pathway

The following diagram illustrates the logical flow of the synthesis process described above.
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Caption: Synthesis workflow for 5-Amino-2,4,6-triiodoisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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